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Compound Name: Creosote

Cat. No.: B1164894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methods for creosote, supported by

experimental data from inter-laboratory studies. It is designed to assist researchers and

scientists in selecting and implementing robust analytical protocols for the qualitative and

quantitative analysis of creosote, a complex mixture of several hundred to tens of thousands

of compounds primarily used as a wood preservative. The inherent complexity of creosote, a

distillate of coal tar, presents significant analytical challenges, making inter-laboratory

comparisons crucial for method validation and standardization.[1][2]

The Challenge of Creosote Analysis
Creosote's composition can vary depending on the coal source and distillation process.[2]

Consequently, there is no single analytical method to identify "creosote" as a whole.[1]

Analytical efforts are therefore directed towards the identification and quantification of its toxic

constituents, most notably polycyclic aromatic hydrocarbons (PAHs), some of which are

regulated due to their carcinogenic properties.[1]

Quantitative Data Summary
An inter-laboratory study was conducted in Japan to validate a new analytical method for the

determination of 10 key PAHs in creosote. Seven institutions participated in this collaborative

test. The study aimed to address concerns about the safety of reagents and the efficacy of

purification in existing standardized methods. The new method demonstrated satisfactory
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trueness, repeatability, and reproducibility for the three regulated PAHs in Japan

(benzo[a]pyrene, benz[a]anthracene, and dibenz[a,h]anthracene).

Below is a summary of the validation results for the three regulated PAHs at different

concentration levels.

Analyte
Spiked
Concentration
(mg/kg)

Trueness (%)
Repeatability
(RSDr, %)

Reproducibilit
y (RSDR, %)

Benz[a]anthrace

ne
1.0 96.2 4.9 10.6

10 97.8 3.5 6.5

50 98.7 2.9 5.4

Benzo[a]pyrene 1.0 95.8 5.1 11.2

10 97.5 3.6 6.8

50 98.4 3.1 5.8

Dibenz[a,h]anthr

acene
1.0 94.7 5.5 12.1

10 96.9 3.9 7.5

50 98.1 3.3 6.2

Data synthesized from the inter-laboratory study described in the cited source.

Experimental Protocols
Validated Analytical Method for PAHs in Creosote
This method was developed to improve upon existing techniques by incorporating safer

reagents and more effective purification steps.

1. Sample Preparation and Extraction:

A representative sample of creosote is accurately weighed.
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The sample is dissolved in a suitable solvent (the study avoided the use of

dichloromethane).

The solution undergoes centrifugation to remove insoluble matter.

2. Purification:

The supernatant is passed through a silica gel cartridge to remove polar interferences.

Further purification is achieved using an anion exchange cartridge.

3. Instrumental Analysis:

The purified extract is analyzed by High-Performance Liquid Chromatography with a

fluorescence detector (HPLC-FLD) or Gas Chromatography-Mass Spectrometry (GC-MS).

Quantification is performed using an internal or external standard method.

General EPA Recommended Analytical Methods
The U.S. Environmental Protection Agency (EPA) recommends analyzing for the toxic

compounds present in creosote, as listed in 40 CFR Part 261, Appendix VIII. The following test

methods from SW-846 are suggested:

Method 8100: Polynuclear Aromatic Hydrocarbons by Gas Chromatography.

Method 8250: Semivolatile Organic Compounds by Gas Chromatography/Mass

Spectrometry (GC/MS).

Method 8310: Polynuclear Aromatic Hydrocarbons by High-Performance Liquid

Chromatography (HPLC).

Visualizations
Workflow of an Inter-Laboratory Comparison Study
The following diagram illustrates the typical workflow of an inter-laboratory comparison (also

known as a round-robin test) for the validation of an analytical method. Such studies are

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1164894?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


essential for assessing the proficiency of laboratories and ensuring the reliability of analytical

data.

Preparation Phase

Execution Phase

Evaluation Phase

Define Study Objectives & Scope

Select Analytical Method for Validation

Prepare & Characterize Homogeneous Test Material

Develop & Distribute Protocol

Distribute Test Material to Participating Labs

Labs Perform Analysis According to Protocol

Labs Submit Analytical Results

Statistical Analysis of Results (e.g., z-scores)

Evaluate Method Performance (Trueness, Precision)

Prepare & Distribute Final Report
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Caption: Workflow of a typical inter-laboratory comparison study.

Major Chemical Classes in Coal Tar Creosote
This diagram illustrates the primary chemical classes that constitute coal tar creosote,

highlighting its complex nature.
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Primary Chemical Components

Examples of PAHs

Examples of Phenolics

Examples of Heterocyclics

Coal Tar Creosote

Polycyclic Aromatic Hydrocarbons (PAHs)

~85%

Phenolic Compounds
~15%

N, S, O-Heterocyclic Compounds

trace

Naphthalene

Anthracene

Pyrene

Benzo[a]pyrenes

Phenol

Cresols

Xylenols

Carbazoles

Dibenzofurans
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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